Cas no 1804866-06-5 (Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylate)

• Product Name: Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylate
• CAS No: 1804866-06-5
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4890170
• Update Time: 2025-10-23

Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylate

• Inchi： 1S/C9H8ClF2NO3/c1-16-9(15)5-2-4(3-10)8(14)13-6(5)7(11)12/h2,7H,3H2,1H3,(H,13,14)
• InChI Key： ZLOFPWBPQPXXHK-UHFFFAOYSA-N
• SMILES： ClCC1C(NC(C(F)F)=C(C(=O)OC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 0.8
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylate

Methyl 3-(chloromethyl)-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylate (CAS No. 1804866-06-5): A Comprehensive Overview

Methyl 3-(chloromethyl)-6-()-2-hydroxypyridine-5-carboxylate, identified by its CAS number 1804866-06-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both chloromethyl and substituents makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of more intricate molecules.

The group is particularly noteworthy, as it is often employed in medicinal chemistry to enhance metabolic stability and improve pharmacokinetic properties of drug candidates. This substitution pattern has been extensively studied and utilized in the design of molecules targeting various biological pathways. The hydroxypyridine core of the compound further contributes to its pharmacological relevance, as pyridine derivatives are well-documented for their role in drug discovery.

In recent years, there has been a growing interest in developing small molecule inhibitors that modulate enzyme activity through precise targeting of key residues. Methyl 3-()-6-()-2-hydroxypyridine-5-carboxylate has been explored as a potential scaffold for such inhibitors. Its structural features allow for selective binding to enzymes involved in critical metabolic and signaling pathways, making it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions, each requiring careful optimization to ensure high yield and purity. The group, while reactive and versatile, presents challenges in terms of handling and functionalization. However, recent advances in synthetic methodologies have facilitated more efficient and scalable production processes. These advancements have not only improved the accessibility of the compound but also opened up new avenues for its application in drug development.

One of the most exciting areas of research involving Methyl 3-()-6-()-2-hydroxypyridine-5-carboxylate is its potential use as a building block for more complex molecules. By leveraging its reactive sites, researchers can construct novel scaffolds with tailored biological activities. This approach has been particularly successful in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases.

The hydroxypyridine moiety in this compound also plays a significant role in its interactions with biological targets. Pyridine derivatives are known to exhibit strong binding affinities due to their ability to form hydrogen bonds and engage in π-stacking interactions. These features make them ideal candidates for designing molecules with high selectivity and potency. Furthermore, the presence of both hydroxyl and carboxyl functional groups provides additional opportunities for further derivatization, allowing for fine-tuning of pharmacological properties.

In conclusion, Methyl 3-()-6-()-2-hydroxypyridine-5-carboxylate (CAS No. 1804866-06-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development.